Cas no 62404-15-3 (2-Thiophenecarboxamide, N,N-dimethyl-5-phenyl-)

• Product Name: 2-Thiophenecarboxamide, N,N-dimethyl-5-phenyl-
• CAS No: 62404-15-3
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 445937
• PubChem ID: 12323259
• Update Time: 2025-04-19

2-Thiophenecarboxamide, N,N-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N,N-dimethyl-5-phenyl-
• N,N-dimethyl-5-phenylthiophene-2-carboxamide
• DTXSID70488952
• 62404-15-3

• Inchi： 1S/C13H13NOS/c1-14(2)13(15)12-9-8-11(16-12)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key： BZXRLNPWMWQROS-UHFFFAOYSA-N
• SMILES： S1C(C(N(C)C)=O)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 231.07189
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 20.31